Cas no 1005631-12-8 (1-[(1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-[(1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid
• CAS No: 1005631-12-8
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD04967756
• CID: 3058367
• PubChem ID: 19585899
• Update Time: 2025-04-21

1-[(1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((1H-Pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylic acid
• 1-(1H-Pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid
• 1-[(1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid
• 1-(pyrazol-1-ylmethyl)pyrazole-3-carboxylic acid
• MFCD04967756
• STK349349
• AKOS000306528
• FQB63112
• BBL039796
• CS-0439656
• CCG-352480
• EN300-83665
• 1005631-12-8
• 1-((1H-Pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylicacid

• MDL： MFCD04967756
• Inchi： 1S/C8H8N4O2/c13-8(14)7-2-5-12(10-7)6-11-4-1-3-9-11/h1-5H,6H2,(H,13,14)
• InChI Key： UZKICSZQRWOVKR-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(CN2C=CC=N2)N=1)=O

Computed Properties

• Exact Mass: 192.06472551Da
• Monoisotopic Mass: 192.06472551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9Ų